Cas no 1858242-57-5 (3-(4-Nitrophenyl)aziridin-2-ylmethanol)
3-(4-Nitrophenyl)aziridin-2-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- [3-(4-Nitrophenyl)aziridin-2-yl]methanol
- 2-aziridinemethanol, 3-(4-nitrophenyl)-
- 3-(4-Nitrophenyl)aziridin-2-ylmethanol
-
- MDL: MFCD28505145
- Inchi: 1S/C9H10N2O3/c12-5-8-9(10-8)6-1-3-7(4-2-6)11(13)14/h1-4,8-10,12H,5H2
- InChI Key: WPEJVIRQAAQCFW-UHFFFAOYSA-N
- SMILES: OCC1C(C2C=CC(=CC=2)[N+](=O)[O-])N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 221
- Topological Polar Surface Area: 88
3-(4-Nitrophenyl)aziridin-2-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417454-500 mg |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol |
1858242-57-5 | 500MG |
€373.00 | 2023-02-19 | ||
| abcr | AB417454-1 g |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol |
1858242-57-5 | 1 g |
€489.50 | 2023-07-19 | ||
| abcr | AB417454-5 g |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol |
1858242-57-5 | 5 g |
€1,324.50 | 2023-07-19 | ||
| TRC | N232345-100mg |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol |
1858242-57-5 | 100mg |
$ 275.00 | 2022-06-03 | ||
| TRC | N232345-250mg |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol |
1858242-57-5 | 250mg |
$ 565.00 | 2022-06-03 | ||
| TRC | N232345-500mg |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol |
1858242-57-5 | 500mg |
$ 900.00 | 2022-06-03 | ||
| abcr | AB417454-500mg |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol; . |
1858242-57-5 | 500mg |
€397.00 | 2025-02-18 | ||
| abcr | AB417454-1g |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol; . |
1858242-57-5 | 1g |
€477.00 | 2025-02-18 | ||
| abcr | AB417454-5g |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol; . |
1858242-57-5 | 5g |
€1277.00 | 2025-02-18 | ||
| A2B Chem LLC | AI41708-500mg |
[3-(4-Nitrophenyl)aziridin-2-yl]methanol |
1858242-57-5 | >95% | 500mg |
$578.00 | 2024-04-20 |
3-(4-Nitrophenyl)aziridin-2-ylmethanol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-(4-Nitrophenyl)aziridin-2-ylmethanol
Introduction to 3-(4-Nitrophenyl)aziridin-2-ylmethanol (CAS No. 1858242-57-5)
3-(4-Nitrophenyl)aziridin-2-ylmethanol, identified by its Chemical Abstracts Service (CAS) number 1858242-57-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the aziridine class of heterocycles, which are known for their unique three-membered ring structure featuring a nitrogen atom. The presence of a 4-nitrophenyl substituent and a hydroxymethyl group at the 2-position of the aziridine ring imparts distinct chemical properties and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.
The structural features of 3-(4-Nitrophenyl)aziridin-2-ylmethanol make it particularly interesting for medicinal chemists due to its potential applications in drug discovery. Aziridines are versatile scaffolds that can undergo various chemical transformations, including ring-opening reactions with nucleophiles, which allows for the facile introduction of diverse functional groups. This property is highly advantageous in the synthesis of complex molecules, such as inhibitors or modulators of biological targets.
Recent advancements in the field of aziridine chemistry have highlighted the utility of this class of compounds in medicinal applications. For instance, studies have demonstrated that aziridine-based molecules can serve as probes to investigate enzyme mechanisms and as precursors for the development of protease inhibitors. The 4-nitrophenyl moiety in 3-(4-Nitrophenyl)aziridin-2-ylmethanol not only enhances the compound's solubility and metabolic stability but also provides a site for further derivatization, enabling the creation of structurally diverse analogs.
In the context of drug development, 3-(4-Nitrophenyl)aziridin-2-ylmethanol has been explored as a potential lead compound for treating various diseases. Its ability to interact with biological targets through covalent bonding or non-covalent interactions makes it a promising candidate for therapeutic intervention. For example, research has indicated that aziridine-containing compounds may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer and inflammatory diseases. The hydroxymethyl group at the 2-position offers an opportunity to further functionalize the molecule, potentially enhancing its binding affinity and selectivity.
The synthesis of 3-(4-Nitrophenyl)aziridin-2-ylmethanol involves multi-step organic transformations that require precise control over reaction conditions. Typically, the preparation starts from commercially available precursors such as 4-nitrobenzaldehyde or 4-nitrobenzylic alcohol, followed by functional group interconversions and ring-closing reactions to form the aziridine core. The introduction of the hydroxymethyl group is often achieved through reduction or nucleophilic addition reactions, depending on the synthetic route employed.
One of the key challenges in working with 3-(4-Nitrophenyl)aziridin-2-ylmethanol is its sensitivity to environmental conditions, particularly moisture and light. Like many aziridine derivatives, this compound may undergo decomposition under harsh conditions, necessitating careful handling and storage. However, recent improvements in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications.
The pharmacological potential of 3-(4-Nitrophenyl)aziridin-2-ylmethanol has been further investigated through computational modeling and experimental studies. Computational approaches have been used to predict how this compound might interact with biological targets at the molecular level, providing insights into its mechanism of action. Experimental studies have confirmed its ability to modulate certain enzymes and receptors, supporting its candidacy as a drug candidate.
In conclusion, 3-(4-Nitrophenyl)aziridin-2-ylmethanol (CAS No. 1858242-57-5) is a structurally unique and pharmacologically promising compound with significant potential in pharmaceutical research and development. Its versatile reactivity and functionalizable scaffold make it an attractive building block for designing novel therapeutic agents targeting various diseases. As our understanding of aziridine chemistry continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery efforts worldwide.
1858242-57-5 (3-(4-Nitrophenyl)aziridin-2-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)